Cas no 84298-23-7 (4,4-Bis(chloromethyl)-1,3-oxazolidin-2-one)

• Product Name: 4,4-Bis(chloromethyl)-1,3-oxazolidin-2-one
• CAS No: 84298-23-7
• MF: C₅H₇Cl₂NO₂
• MW: 184.020579576492
• CID: 881544
• PubChem ID: 280194
• Update Time: 2025-11-06

4,4-Bis(chloromethyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4,4-bis(chloromethyl)-1,3-oxazolidin-2-one
• DTXSID40299613
• SCHEMBL15698614
• NSC516787
• VILFZVBRHIGYFT-UHFFFAOYSA-N
• 84298-23-7
• EN300-7648938
• NSC131624
• NSC-131624
• 4,4-bis(chloromethyl)oxazolidin-2-one
• NSC-516787
• 4,4-bis(chloromethyl)-oxazolidin-2-one
• 4,4-Bis(chloromethyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C5H7Cl2NO2/c6-1-5(2-7)3-10-4(9)8-5/h1-3H2,(H,8,9)
• InChI Key： VILFZVBRHIGYFT-UHFFFAOYSA-N
• SMILES： ClCC1(CCl)COC(N1)=O

Computed Properties

• Exact Mass: 182.9853839g/mol
• Monoisotopic Mass: 182.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 4,4-Bis(chloromethyl)-1,3-oxazolidin-2-one

Recent Advances in the Study of 4,4-Bis(chloromethyl)-1,3-oxazolidin-2-one (CAS: 84298-23-7)

4,4-Bis(chloromethyl)-1,3-oxazolidin-2-one (CAS: 84298-23-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its oxazolidinone core and chloromethyl substituents, has recently garnered attention due to its potential applications in drug synthesis and material science. Recent studies have explored its reactivity, biological activity, and utility as a building block for more complex molecules.

One of the key areas of research has focused on the compound's role as a precursor in the synthesis of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4,4-Bis(chloromethyl)-1,3-oxazolidin-2-one can be efficiently converted into derivatives with antimicrobial properties. The study highlighted the compound's versatility, as it served as a scaffold for the development of novel antibiotics targeting resistant bacterial strains.

In addition to its pharmaceutical applications, recent investigations have explored the compound's potential in polymer chemistry. A research team from MIT reported in ACS Macro Letters that 4,4-Bis(chloromethyl)-1,3-oxazolidin-2-one can be polymerized to form materials with unique thermal and mechanical properties. These polymers exhibit high stability and are being considered for use in biomedical devices and drug delivery systems.

Another significant development involves the compound's mechanism of action at the molecular level. A 2024 study in Chemical Biology & Drug Design utilized computational modeling and X-ray crystallography to elucidate how derivatives of 4,4-Bis(chloromethyl)-1,3-oxazolidin-2-one interact with specific enzyme targets. The findings provide a structural basis for designing more potent inhibitors, particularly for enzymes involved in inflammatory pathways.

Despite these promising advances, challenges remain in the large-scale production and optimization of 4,4-Bis(chloromethyl)-1,3-oxazolidin-2-one-based compounds. Recent patents filed by major pharmaceutical companies indicate ongoing efforts to improve synthetic routes and enhance the compound's bioavailability. As research continues, this molecule is expected to play an increasingly important role in the development of new therapeutic agents and functional materials.